Cas no 2229480-84-4 (tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate
• CAS No: 2229480-84-4
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• CID: 6015860
• PubChem ID: 165826033
• Update Time: 2025-06-15

tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate
• 2229480-84-4
• EN300-1872448

• Inchi： 1S/C13H28N2O2/c1-9(2)11(10(3)7-8-14)15-12(16)17-13(4,5)6/h9-11H,7-8,14H2,1-6H3,(H,15,16)
• InChI Key： KQKUJSHFXMMNAX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C(C)CCN)=O

Computed Properties

• Exact Mass: 244.215078140g/mol
• Monoisotopic Mass: 244.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate

Introduction to tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate (CAS No. 2229480-84-4)

Tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate, identified by the CAS number 2229480-84-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate, including its branched alkyl chain and amino functional group, make it a valuable building block for the development of novel therapeutic agents.

The significance of this compound lies in its potential role as a precursor in the synthesis of complex molecules that exhibit pharmacological activity. Carbamates, in general, have been extensively studied for their biological properties, including their ability to act as protease inhibitors and kinase modulators. The specific substitution pattern in tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate suggests that it may be particularly useful in designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. The branched alkyl chain in tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate could potentially facilitate favorable hydrophobic interactions with protein binding pockets, while the amino group provides a site for further chemical modification to optimize pharmacokinetic properties. These features make it an attractive candidate for drug discovery initiatives aimed at addressing unmet medical needs.

In the context of modern drug development, the synthesis of carbamate-based compounds has been streamlined through innovative catalytic methods and green chemistry principles. The use of chiral auxiliaries or asymmetric catalysts can enhance the enantioselectivity of reactions involving tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate, leading to the production of enantiomerically pure intermediates that are essential for developing enantiomerically enriched drugs. Such approaches align with the growing emphasis on sustainable and efficient synthetic methodologies in the pharmaceutical industry.

The utility of tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate extends beyond its role as a synthetic intermediate. It has been explored in the development of novel agrochemicals, where carbamate derivatives are known for their efficacy as insecticides and herbicides. The structural motifs present in this compound can be modified to enhance its environmental compatibility while maintaining or improving its biological activity. This dual functionality makes it a promising candidate for interdisciplinary research projects that aim to bridge the gap between pharmaceuticals and agrochemicals.

Current research trends indicate that carbamates continue to be a fertile ground for innovation in medicinal chemistry. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate. These computational tools can predict molecular properties and optimize synthetic routes, thereby reducing the time and resources required for hit identification and lead optimization. As a result, compounds such as this one are being rapidly evaluated for their potential therapeutic applications.

The future prospects of tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate are further illuminated by its potential role in targeted therapy strategies. By leveraging its structural flexibility, researchers can design derivatives that exhibit targeted delivery and release profiles, enhancing treatment efficacy while minimizing side effects. This approach is particularly relevant in oncology, where precision medicine is becoming increasingly important for tailoring treatments to individual patient needs.

In conclusion, tert-butyl N-(6-amino-2,4-dimethylhexan-3-yl)carbamate (CAS No. 2229480-84-4) represents a significant advancement in the field of organic synthesis and drug development. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents with improved pharmacological properties. As scientific understanding continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.